1,5-Anhydro-4,6-O-benzylidene-2-O-p-toluoyl-D-glucitol
1,5-Anhydro-4,6-O-benzylidene-2-O-p-toluoyl-D-glucitol
Brand Name:
Vulcanchem
CAS No.:
156715-23-0
VCID:
VC0016687
InChI:
InChI=1S/C21H22O6/c1-13-7-9-14(10-8-13)20(23)26-16-11-24-17-12-25-21(27-19(17)18(16)22)15-5-3-2-4-6-15/h2-10,16-19,21-22H,11-12H2,1H3/t16-,17+,18+,19+,21?/m0/s1
SMILES:
CC1=CC=C(C=C1)C(=O)OC2COC3COC(OC3C2O)C4=CC=CC=C4
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
1,5-Anhydro-4,6-O-benzylidene-2-O-p-toluoyl-D-glucitol
CAS No.: 156715-23-0
Reference Standards
VCID: VC0016687
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
| CAS No. | 156715-23-0 |
|---|---|
| Product Name | 1,5-Anhydro-4,6-O-benzylidene-2-O-p-toluoyl-D-glucitol |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | [(4aR,7S,8R,8aS)-8-hydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] 4-methylbenzoate |
| Standard InChI | InChI=1S/C21H22O6/c1-13-7-9-14(10-8-13)20(23)26-16-11-24-17-12-25-21(27-19(17)18(16)22)15-5-3-2-4-6-15/h2-10,16-19,21-22H,11-12H2,1H3/t16-,17+,18+,19+,21?/m0/s1 |
| Standard InChIKey | PGFGXGYVNALIEZ-HKJWYARFSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)O[C@H]2CO[C@@H]3COC(O[C@H]3[C@@H]2O)C4=CC=CC=C4 |
| SMILES | CC1=CC=C(C=C1)C(=O)OC2COC3COC(OC3C2O)C4=CC=CC=C4 |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)OC2COC3COC(OC3C2O)C4=CC=CC=C4 |
| Synonyms | 1,5-Anhydro-4,6-O-(phenylmethylene)-D-glucitol 2-(4-Methylbenzoate); |
| PubChem Compound | 21765601 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume